Cas no 1323040-95-4 (2-4-(1-methanesulfonylpyrrolidine-2-carbonyl)piperazin-1-yl-4-methoxy-1,3-benzothiazole)

• Product Name: 2-4-(1-methanesulfonylpyrrolidine-2-carbonyl)piperazin-1-yl-4-methoxy-1,3-benzothiazole
• CAS No: 1323040-95-4
• MF: C₁₈H₂₄N₄O₄S₂
• MW: 424.537561416626
• CID: 6368591
• PubChem ID: 49698416
• Update Time: 2025-05-25

2-4-(1-methanesulfonylpyrrolidine-2-carbonyl)piperazin-1-yl-4-methoxy-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 2-4-(1-methanesulfonylpyrrolidine-2-carbonyl)piperazin-1-yl-4-methoxy-1,3-benzothiazole
• AKOS025060440
• F5142-0205
• 2-[4-(1-methanesulfonylpyrrolidine-2-carbonyl)piperazin-1-yl]-4-methoxy-1,3-benzothiazole
• (4-(4-methoxybenzo[d]thiazol-2-yl)piperazin-1-yl)(1-(methylsulfonyl)pyrrolidin-2-yl)methanone
• 1323040-95-4
• [4-(4-methoxy-1,3-benzothiazol-2-yl)piperazin-1-yl]-(1-methylsulfonylpyrrolidin-2-yl)methanone

• Inchi： 1S/C18H24N4O4S2/c1-26-14-6-3-7-15-16(14)19-18(27-15)21-11-9-20(10-12-21)17(23)13-5-4-8-22(13)28(2,24)25/h3,6-7,13H,4-5,8-12H2,1-2H3
• InChI Key： WAUIFWFYSDGYOO-UHFFFAOYSA-N
• SMILES： S(C)(N1CCCC1C(N1CCN(C2=NC3C(=CC=CC=3S2)OC)CC1)=O)(=O)=O

Computed Properties

• Exact Mass: 424.12389761g/mol
• Monoisotopic Mass: 424.12389761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 120Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-4-(1-methanesulfonylpyrrolidine-2-carbonyl)piperazin-1-yl-4-methoxy-1,3-benzothiazole

Compound CAS No 1323040-95-4: 2-(4-(1-Methanesulfonylpyrrolidine-2-carbonyl)piperazin-1-yl)-4-methoxy-1,3-benzothiazole

The compound with CAS No 1323040-95-4, named 2-(4-(1-methanesulfonylpyrrolidine-2-carbonyl)piperazin-1-yl)-4-methoxy-1,3-benzothiazole, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its intricate structure, which includes a benzothiazole core, a piperazine ring, and a methanesulfonyl group, all of which contribute to its unique properties and reactivity.

The benzothiazole moiety is a well-known heterocyclic structure that is widely used in the synthesis of pharmaceuticals, agrochemicals, and materials science due to its versatile reactivity and ability to form stable complexes. The piperazine ring, on the other hand, is a saturated six-membered ring containing two nitrogen atoms, which is commonly found in drugs targeting various biological pathways. The presence of the methanesulfonyl group adds to the molecule's functionality by introducing a strong electron-withdrawing effect, enhancing its potential for interactions with biological targets.

Recent studies have highlighted the importance of such compounds in drug discovery, particularly in the development of inhibitors for kinases and other enzymes involved in disease pathways. The benzothiazole core has been shown to exhibit significant binding affinity towards certain protein targets, making it a valuable scaffold for medicinal chemists. Additionally, the piperazine ring's flexibility allows for the exploration of various substitution patterns, enabling the design of molecules with improved pharmacokinetic profiles.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the benzothiazole derivative followed by the introduction of the piperazine moiety through coupling reactions. The incorporation of the methanesulfonyl group requires careful optimization to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to streamline this process, making it more efficient and scalable for industrial applications.

From an application standpoint, this compound has shown promise in several areas. In pharmacology, it has been evaluated as a potential lead compound for anti-cancer drug development due to its ability to inhibit key enzymes involved in cell proliferation and survival. In materials science, its structural rigidity and electronic properties make it a candidate for use in organic electronics and optoelectronic devices.

Furthermore, recent research has focused on understanding the relationship between the molecular structure of this compound and its biological activity. Computational studies using molecular docking and dynamics simulations have provided insights into how the molecule interacts with target proteins at the atomic level. These findings have guided further modifications to enhance specificity and reduce off-target effects.

In terms of chemical stability, this compound demonstrates moderate stability under physiological conditions, which is crucial for its potential use as a therapeutic agent. However, ongoing studies are exploring methods to improve its half-life without compromising its bioactivity.

The integration of cutting-edge analytical techniques such as NMR spectroscopy and X-ray crystallography has been instrumental in confirming the compound's structure and elucidating its conformational properties. These advancements have not only validated the synthetic methodology but also provided a foundation for future structural modifications.

In conclusion, CAS No 1323040-95-4 represents a significant advancement in organic chemistry with broad implications across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for further research and development in drug discovery and materials science.